Cas no 1805043-77-9 (3-Chloro-5-fluoropyridine hydrochloride)

3-Chloro-5-fluoropyridine hydrochloride is a halogenated pyridine derivative widely used as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its key advantages include high reactivity due to the presence of both chloro and fluoro substituents, enabling selective functionalization at specific positions on the pyridine ring. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. This compound is particularly valuable in cross-coupling reactions, nucleophilic substitutions, and as a building block for bioactive molecules. Its well-defined structure and consistent purity make it a reliable choice for research and industrial applications requiring precise molecular modifications.

3-Chloro-5-fluoropyridine hydrochloride structure

1805043-77-9 structure

Product Name:3-Chloro-5-fluoropyridine hydrochloride

CAS No:1805043-77-9

MF:C₅H₄Cl₂FN

MW:167.996362686157

CID:4902623

Update Time:2025-05-19

3-Chloro-5-fluoropyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-5-fluoropyridine hydrochloride
- Inchi： 1S/C5H3ClFN.ClH/c6-4-1-5(7)3-8-2-4;/h1-3H;1H
- InChI Key： BQUWKSHPXZSDJV-UHFFFAOYSA-N
- SMILES： ClC1C=NC=C(C=1)F.Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 78.8
Topological Polar Surface Area: 12.9

3-Chloro-5-fluoropyridine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029010391-250mg	3-Chloro-5-fluoropyridine hydrochloride	1805043-77-9	95%	250mg	$940.80	2022-04-01
Alichem	A029010391-1g	3-Chloro-5-fluoropyridine hydrochloride	1805043-77-9	95%	1g	$2,923.95	2022-04-01

3-Chloro-5-fluoropyridine hydrochloride Related Literature

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Additional information on 3-Chloro-5-fluoropyridine hydrochloride

Comprehensive Overview of 3-Chloro-5-fluoropyridine hydrochloride (CAS No. 1805043-77-9)

3-Chloro-5-fluoropyridine hydrochloride (CAS No. 1805043-77-9) is a halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its chloro and fluoro substituents, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing demand for fluorinated pyridines in modern chemistry has positioned 3-Chloro-5-fluoropyridine hydrochloride as a compound of high interest. Researchers are increasingly exploring its potential in medicinal chemistry, where its ability to enhance metabolic stability and bioavailability is highly prized. Recent studies have highlighted its role in the design of next-generation pharmaceuticals, aligning with the industry's focus on precision medicine and targeted therapies.

From a synthetic perspective, CAS No. 1805043-77-9 offers versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, a topic frequently searched by chemists in AI-driven synthesis planning tools. The compound's reactivity profile is also a subject of interest in computational chemistry, where researchers leverage machine learning to predict its behavior in novel reaction environments.

Environmental and regulatory considerations are another hotspot for discussions around 3-Chloro-5-fluoropyridine hydrochloride. With the rise of green chemistry initiatives, scientists are investigating sustainable methods for its production, such as catalytic fluorination and solvent-free reactions. These advancements address the increasing search queries around eco-friendly chemical synthesis and reduced waste generation in industrial processes.

Analytical characterization of 3-Chloro-5-fluoropyridine hydrochloride often involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry, topics frequently explored in academic and industrial forums. The compound's purity and stability are critical for its application in high-throughput screening, a method gaining traction in drug discovery pipelines.

In summary, 3-Chloro-5-fluoropyridine hydrochloride (CAS No. 1805043-77-9) represents a cornerstone in contemporary organic synthesis. Its relevance to pharmaceutical innovation, agrochemical development, and sustainable chemistry ensures its continued prominence in scientific literature and industrial applications. As research progresses, this compound is poised to play an even greater role in addressing global challenges in healthcare and materials science.